![molecular formula C15H12O4 B8608383 2-[(Naphthalen-1-yl)methylidene]butanedioic acid CAS No. 103632-74-2](/img/structure/B8608383.png)
2-[(Naphthalen-1-yl)methylidene]butanedioic acid
Cat. No. B8608383
M. Wt: 256.25 g/mol
InChI Key: OCEJTXWZGWBSPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04711958
Procedure details
A mixture of 24.5 g of 2-(1-naphthylmethylene)succinic acid and 260 ml of acetic anhydride was heated at 60° C. for an hour, and then the reaction mixture was evaporated under reduced pressure. To the residue was added a mixture of benzene and hexane (1/1, by volume). The precipitated crystals were collected by filtration to obtain 16.0 g of 2-(1-naphthylmethylene)succinic anhydride as orange-yellow crystals.
Identifiers
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REACTION_CXSMILES
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[C:1]1([CH:11]=[C:12]([CH2:16][C:17]([OH:19])=[O:18])[C:13]([OH:15])=O)[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][CH:2]=1>C(OC(=O)C)(=O)C>[C:1]1([CH:11]=[C:12]2[CH2:16][C:17](=[O:18])[O:19][C:13]2=[O:15])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][CH:2]=1
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Inputs
Step One
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Name
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Quantity
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24.5 g
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Type
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reactant
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Smiles
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C1(=CC=CC2=CC=CC=C12)C=C(C(=O)O)CC(=O)O
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Name
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Quantity
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260 mL
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Type
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solvent
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Smiles
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C(C)(=O)OC(C)=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the reaction mixture was evaporated under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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To the residue was added
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ADDITION
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Type
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ADDITION
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Details
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a mixture of benzene and hexane (1/1, by volume)
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FILTRATION
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Type
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FILTRATION
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Details
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The precipitated crystals were collected by filtration
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C1(=CC=CC2=CC=CC=C12)C=C1C(=O)OC(C1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 16 g | |
| YIELD: CALCULATEDPERCENTYIELD | 70.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
